Cas no 1247706-03-1 (methyl 2-amino-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate)

• Product Name: methyl 2-amino-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate
• CAS No: 1247706-03-1
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5886871
• PubChem ID: 61924155
• Update Time: 2025-05-19

methyl 2-amino-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Histidine, 5-dimethyl-, methyl ester
• Methyl 2-amino-2-methyl-3-(2-methyl-1h-imidazol-1-yl)propanoate
• AKOS011198083
• 1247706-03-1
• EN300-1123575
• CS-0346723
• methyl 2-amino-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate

• Inchi： 1S/C9H15N3O2/c1-7-11-4-5-12(7)6-9(2,10)8(13)14-3/h4-5H,6,10H2,1-3H3
• InChI Key： BFJLBISGGBEPJX-UHFFFAOYSA-N
• SMILES： C(N1C=CN=C1C)C(N)(C)C(=O)OC

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 344.8±32.0 °C(Predicted)
• pka: 7.63±0.31(Predicted)

Additional information on methyl 2-amino-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate

Methyl 2-Amino-2-Methyl-3-(2-Methyl-1H-Imidazol-1-Yl)Propanoate (CAS No. 1247706-03-1): A Comprehensive Overview

Methyl 2-amino-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate (CAS No. 1247706-03-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring an imidazole moiety, is widely studied for its potential applications in drug development and medicinal chemistry. The compound's unique structure, combining an amino acid ester with a methyl-substituted imidazole, makes it particularly interesting for researchers exploring novel bioactive molecules.

The growing interest in imidazole-containing compounds like methyl 2-amino-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate stems from their diverse biological activities. Recent studies have highlighted the importance of such structures in developing enzyme inhibitors and receptor modulators. With the pharmaceutical industry's increasing focus on targeted therapies, compounds with imidazole scaffolds are being extensively investigated for their potential in treating various conditions, aligning with current trends in personalized medicine.

From a chemical perspective, CAS 1247706-03-1 exhibits several noteworthy characteristics. The presence of both amino and ester functional groups provides multiple sites for chemical modification, making it a versatile intermediate in organic synthesis. Researchers particularly value its methyl 2-amino-2-methyl propanoate backbone, which can serve as a building block for more complex molecular architectures. The compound's stability under various conditions has made it a subject of interest in process chemistry optimization studies.

The synthesis of methyl 2-amino-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable practices. Analytical characterization of this compound typically includes advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring precise quality control for research applications.

In the context of current pharmaceutical trends, imidazole derivatives like 1247706-03-1 are being explored for their potential in addressing antibiotic resistance and inflammation-related disorders. The compound's structural features suggest possible interactions with biological targets involved in these pathways. Researchers are particularly interested in how the 2-methyl-1H-imidazol-1-yl group might influence molecular recognition processes in biological systems.

The market for specialized chemical intermediates like methyl 2-amino-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate has seen steady growth, driven by increasing R&D investments in drug discovery. Suppliers catering to the research community emphasize high-purity grades of this compound, with documentation meeting rigorous analytical standards. The compound's availability through specialty chemical providers has facilitated its adoption in various academic and industrial research programs.

Quality considerations for CAS 1247706-03-1 are paramount, especially for pharmaceutical applications. Reputable manufacturers implement strict quality control measures, including chromatographic purity assessments and detailed spectroscopic characterization. The compound's storage typically requires protection from moisture and extreme temperatures to maintain stability, with recommended handling under standard laboratory conditions.

Recent scientific literature has highlighted innovative applications of methyl 2-amino-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate in medicinal chemistry. Its incorporation into larger molecular frameworks has shown promise in early-stage drug discovery projects. The compound's modular structure allows for systematic structure-activity relationship studies, a crucial approach in modern drug design paradigms.

From a regulatory perspective, 1247706-03-1 is generally classified as a research chemical with specific handling guidelines. Researchers working with this compound typically follow standard laboratory safety protocols, including proper personal protective equipment and ventilation. The compound's material safety data sheet provides detailed information about its properties and recommended safety measures.

The future research directions for methyl 2-amino-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate appear promising, particularly in the context of fragment-based drug discovery. Its well-defined chemical structure and functional group diversity make it an attractive starting point for developing novel therapeutic agents. As computational chemistry and AI-assisted drug design continue to advance, compounds like this are likely to play increasingly important roles in rational drug development strategies.

In conclusion, methyl 2-amino-2-methyl-3-(2-methyl-1H-imidazol-1-yl)propanoate (CAS No. 1247706-03-1) represents an important chemical entity in contemporary research. Its unique structural features and potential biological relevance continue to make it a valuable tool for scientists exploring new frontiers in medicinal chemistry and pharmaceutical development. As research progresses, this compound may contribute to significant advancements in therapeutic innovation.